Cas no 1824097-15-5 (Methyl 3-(imidazo[1,2-a]pyrimidin-2-yl)propanoate)

• Product Name: Methyl 3-(imidazo[1,2-a]pyrimidin-2-yl)propanoate
• CAS No: 1824097-15-5
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4708901
• Update Time: 2025-05-20

Methyl 3-(imidazo[1,2-a]pyrimidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(imidazo[1,2-a]pyrimidin-2-yl)propanoate

• Inchi： 1S/C10H11N3O2/c1-15-9(14)4-3-8-7-13-6-2-5-11-10(13)12-8/h2,5-7H,3-4H2,1H3
• InChI Key： RGLJDWXWFNVUMG-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1=CN2C=CC=NC2=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Topological Polar Surface Area: 56.5

Additional information on Methyl 3-(imidazo[1,2-a]pyrimidin-2-yl)propanoate

Methyl 3-(Imidazo[1,2-a]Pyrimidin-2-yl)Propanoate: A Comprehensive Overview

Methyl 3-(Imidazo[1,2-a]Pyrimidin-2-yl)Propanoate (CAS No. 1824097-15-5) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazo[1,2-a]pyrimidine derivatives, which have garnered considerable attention in recent years due to their unique chemical properties and versatile functionalities. The imidazo[1,2-a]pyrimidine core structure is a heterocyclic aromatic system that imparts stability and reactivity, making it a valuable component in the design of advanced materials and pharmaceutical agents.

The methyl ester functionality in Methyl 3-(Imidazo[1,2-a]Pyrimidin-2-yl)Propanoate enhances its solubility and bioavailability, which are critical factors in drug delivery systems. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory, antiviral, and anticancer properties. Researchers have successfully utilized this compound to develop novel drug candidates that target specific cellular pathways, demonstrating its importance in modern medicinal chemistry.

From a synthetic perspective, Methyl 3-(Imidazo[1,2-a]Pyrimidin-2-yl)Propanoate is typically prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The synthesis strategy often involves the use of imidazo[1,2-a]pyrimidine intermediates, which are readily available or can be synthesized via established protocols. The optimization of reaction conditions has significantly improved the yield and purity of the final product, making it more accessible for large-scale applications.

One of the most promising areas of research involving Methyl 3-(Imidazo[1,2-a]Pyrimidin-2-yl)Propanoate is its application in nanotechnology. Scientists have explored its ability to self-assemble into supramolecular structures, which exhibit unique optical and electronic properties. These structures have potential applications in the development of advanced sensors, light-emitting diodes (LEDs), and photovoltaic devices. Recent breakthroughs in this field have demonstrated that the compound's ability to form stable aggregates can be exploited for creating high-performance materials with tailored functionalities.

In addition to its material science applications, Methyl 3-(Imidazo[1,2-a]Pyrimidin-2-yl)Propanoate has shown remarkable potential in catalysis. Researchers have discovered that this compound can act as a highly efficient catalyst in various organic transformations, including aldol reactions and Michael additions. Its catalytic activity is attributed to the electron-rich nature of the imidazo[1,2-a]pyrimidine ring, which facilitates the activation of substrates through π–π interactions and hydrogen bonding.

Another area where Methyl 3-(Imidazo[1,2-a]Pyrimidin-2-yl)Propanoate has made significant contributions is in analytical chemistry. The compound has been employed as a chiral selector in capillary electrophoresis and chromatography techniques due to its ability to induce enantioselective interactions with analytes. This property has enabled the separation and analysis of enantiomeric compounds with high precision, making it an invaluable tool in quality control processes for pharmaceuticals and fine chemicals.

Recent advancements in green chemistry have also brought attention to Methyl 3-(Imidazo[1,2-a]Pyrimidin-2-yl)Propanoate as an environmentally friendly alternative to traditional reagents. Its synthesis can be carried out under mild conditions using renewable resources as starting materials. This aligns with global efforts to develop sustainable chemical processes that minimize waste generation and reduce environmental impact.

In conclusion, Methyl 3-(Imidazo[1,2-a]Pyrimidin-2-yl)Propanoate (CAS No. 1824097-15-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an essential building block for advancing research in medicinal chemistry